Cas no 953894-68-3 (2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 953894-68-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09733768
• CID: 4667209
• PubChem ID: 16787010
• Update Time: 2025-05-20

2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-1-PYRIDIN-2-YL-1H-PYRROLE-3-CARBOXYLIC ACID
• 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic Acid
• 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid

• MDL： MFCD09733768
• Inchi： 1S/C12H12N2O2/c1-8-7-10(12(15)16)9(2)14(8)11-5-3-4-6-13-11/h3-7H,1-2H3,(H,15,16)
• InChI Key： ZKFHNXWVHGPBRH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C)=CC(C(O)=O)=C1C

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 418.9±40.0 °C at 760 mmHg
• Flash Point: 207.1±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid

2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic Acid (CAS No. 953894-68-3)

The compound 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 953894-68-3) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of pyrrole derivatives, which are known for their aromaticity and versatility in organic chemistry. The molecule features a pyrrole ring substituted with methyl groups at positions 2 and 5, a pyridine moiety attached at position 1, and a carboxylic acid group at position 3. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrole derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the pyridine ring in 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid introduces additional electronic effects, making it a promising candidate for applications in drug design. For instance, researchers have explored its potential as a building block for constructing bioactive molecules targeting specific enzymes or receptors.

The synthesis of 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrole-pyridine framework. This method not only enhances the efficiency of the synthesis but also opens up possibilities for further functionalization of the molecule.

In terms of applications, pyrrole-based compounds like this one have shown promise in the development of advanced materials. For example, their ability to form stable coordination complexes with metal ions has been leveraged in the creation of metallopolymers and hybrid materials with tailored electronic properties. Additionally, the carboxylic acid group in this compound allows for easy incorporation into larger molecular systems through esterification or amidation reactions.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, which could be advantageous in optoelectronic applications. Furthermore, these studies suggest that the compound may act as a mild Lewis acid due to its ability to coordinate with soft bases.

Another area where this compound has garnered attention is in catalysis. The combination of a pyrrole ring and a pyridine moiety creates a unique environment that can stabilize transition states during catalytic cycles. Researchers have explored its potential as an organocatalyst in asymmetric synthesis, particularly in reactions involving enamine intermediates.

From an environmental perspective, the biodegradability and toxicity of 2,5-dimethyl-1-(pyridin-2-yli)-1H-pyrrole-s-carboxylic acid are critical considerations for its large-scale use. Preliminary studies indicate that the molecule exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, 2,5-dimethyl-s-methyl-s-(pyridin-s-yli)pyrrole-s-carboxylic acid (CAS No. 953894-s8-s) is a versatile compound with a wealth of opportunities for exploration and application across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for researchers and industry professionals alike.